Cas no 7342-80-5 (1,3-Diazetidine-2,4-dione, 1,3-bis(3-methylphenyl)-)

• Product Name: 1,3-Diazetidine-2,4-dione, 1,3-bis(3-methylphenyl)-
• CAS No: 7342-80-5
• MF: C₁₆H₁₄N₂O₂
• MW: 266.294563770294
• CID: 542485
• PubChem ID: 12298339
• Update Time: 2025-04-19

1,3-Diazetidine-2,4-dione, 1,3-bis(3-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Diazetidine-2,4-dione, 1,3-bis(3-methylphenyl)-
• 1,3-bis(3-methylphenyl)-1,3-diazetidine-2,4-dione
• 7342-80-5
• DTXSID00486002

• Inchi： 1S/C16H14N2O2/c1-11-5-3-7-13(9-11)17-15(19)18(16(17)20)14-8-4-6-12(2)10-14/h3-10H,1-2H3
• InChI Key： MJJBJPUNZOWXOU-UHFFFAOYSA-N
• SMILES： O=C1N(C2C=CC=C(C)C=2)C(N1C1C=CC=C(C)C=1)=O

Computed Properties

• Exact Mass: 266.10562
• Monoisotopic Mass: 266.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 40.6Ų

Experimental Properties

• PSA: 40.62